molecular formula C17H18ClN3O3S B5104777 N-(5-chloro-2-pyridinyl)-1-(phenylsulfonyl)-4-piperidinecarboxamide

N-(5-chloro-2-pyridinyl)-1-(phenylsulfonyl)-4-piperidinecarboxamide

Cat. No. B5104777
M. Wt: 379.9 g/mol
InChI Key: LPTFVGKTXBWJPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-chloro-2-pyridinyl)-1-(phenylsulfonyl)-4-piperidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. The compound is also known as CSP-1103 and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CSP-1103 is not fully understood, but it is believed to act on the immune system and inflammatory pathways. The compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. CSP-1103 has also been shown to activate the adenosine A2A receptor, which has anti-inflammatory effects.
Biochemical and Physiological Effects
CSP-1103 has been shown to have several biochemical and physiological effects. The compound has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. CSP-1103 has also been shown to inhibit the growth of cancer cells in vitro. In addition, the compound has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

CSP-1103 has several advantages for lab experiments. The compound is relatively easy to synthesize and is stable under a wide range of conditions. CSP-1103 has also been shown to have low toxicity in animal models, making it a safe compound to work with. However, there are also limitations to working with CSP-1103. The compound has low solubility in water, which can make it difficult to work with in certain experiments. In addition, the mechanism of action of CSP-1103 is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on CSP-1103. One area of research is the development of CSP-1103 as a therapeutic agent for conditions such as rheumatoid arthritis and neuropathic pain. Another area of research is the development of CSP-1103 as an anti-cancer agent. Further studies are needed to fully understand the mechanism of action of CSP-1103 and to identify potential targets for the compound. In addition, research is needed to optimize the synthesis method for CSP-1103 and to improve the compound's solubility in water.
Conclusion
In conclusion, N-(5-chloro-2-pyridinyl)-1-(phenylsulfonyl)-4-piperidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. The compound has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for conditions such as rheumatoid arthritis and neuropathic pain. CSP-1103 has also been studied for its potential as an anti-cancer agent. The compound has several advantages for lab experiments, but there are also limitations to working with CSP-1103. Future research is needed to fully understand the mechanism of action of CSP-1103 and to develop the compound as a therapeutic agent.

Synthesis Methods

The synthesis of CSP-1103 involves a multi-step process that includes the reaction of 2-chloropyridine with piperidine, followed by the addition of phenylsulfonyl chloride and N,N-dimethylformamide. The resulting compound is then treated with a reducing agent to yield CSP-1103. The synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

CSP-1103 has been studied extensively for its potential as a therapeutic agent. The compound has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for conditions such as rheumatoid arthritis and neuropathic pain. CSP-1103 has also been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.

properties

IUPAC Name

1-(benzenesulfonyl)-N-(5-chloropyridin-2-yl)piperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18ClN3O3S/c18-14-6-7-16(19-12-14)20-17(22)13-8-10-21(11-9-13)25(23,24)15-4-2-1-3-5-15/h1-7,12-13H,8-11H2,(H,19,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LPTFVGKTXBWJPV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C(=O)NC2=NC=C(C=C2)Cl)S(=O)(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18ClN3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

379.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.